1. Home
  2. Product
  3. 2-(2,4-Difluorophenoxy)-5-(2-methoxy-5-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)-6H-pyrido[1,2-b]pyridazin-6-one
2-(2,4-Difluorophenoxy)-5-(2-methoxy-5-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)-6H-pyrido[1,2-b]pyridazin-6-one 2-(2,4-Difluorophenoxy)-5-(2-methoxy-5-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)-6H-pyrido[1,2-b]pyridazin-6-one
Brand Name: Vulcanchem
CAS No.: 1349264-72-7
VCID: VC21277017
InChI: InChI=1S/C24H16F2N4O4/c1-13-27-28-24(33-13)14-3-6-20(32-2)16(11-14)23-18-5-8-22(29-30(18)10-9-19(23)31)34-21-7-4-15(25)12-17(21)26/h3-12H,1-2H3
SMILES: CC1=NN=C(O1)C2=CC(=C(C=C2)OC)C3=C4C=CC(=NN4C=CC3=O)OC5=C(C=C(C=C5)F)F
Molecular Formula: C24H16F2N4O4
Molecular Weight: 462.4 g/mol

2-(2,4-Difluorophenoxy)-5-(2-methoxy-5-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)-6H-pyrido[1,2-b]pyridazin-6-one

CAS No.: 1349264-72-7

Cat. No.: VC21277017

Molecular Formula: C24H16F2N4O4

Molecular Weight: 462.4 g/mol

* For research use only. Not for human or veterinary use.

2-(2,4-Difluorophenoxy)-5-(2-methoxy-5-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)-6H-pyrido[1,2-b]pyridazin-6-one - 1349264-72-7

Specification

CAS No. 1349264-72-7
Molecular Formula C24H16F2N4O4
Molecular Weight 462.4 g/mol
IUPAC Name 2-(2,4-difluorophenoxy)-5-[2-methoxy-5-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]pyrido[1,2-b]pyridazin-6-one
Standard InChI InChI=1S/C24H16F2N4O4/c1-13-27-28-24(33-13)14-3-6-20(32-2)16(11-14)23-18-5-8-22(29-30(18)10-9-19(23)31)34-21-7-4-15(25)12-17(21)26/h3-12H,1-2H3
Standard InChI Key ZJSKOMQNYBBXFV-UHFFFAOYSA-N
SMILES CC1=NN=C(O1)C2=CC(=C(C=C2)OC)C3=C4C=CC(=NN4C=CC3=O)OC5=C(C=C(C=C5)F)F
Canonical SMILES CC1=NN=C(O1)C2=CC(=C(C=C2)OC)C3=C4C=CC(=NN4C=CC3=O)OC5=C(C=C(C=C5)F)F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19